Cas no 873811-40-6 (1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
- 3-(3-bromophenyl)-1-(4-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
- 1H-Thieno[3,4-d]imidazol-2(3H)-one, 1-(3-bromophenyl)tetrahydro-3-(4-methylphenyl)-, 5,5-dioxide
- 873811-40-6
- AKOS001184165
- 1-(3-bromophenyl)-3-(p-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
- UPCMLD0ENAT5463026:001
- Z119992736
- F1738-0027
- CCG-146287
- AKOS016148203
-
- Inchi: 1S/C18H17BrN2O3S/c1-12-5-7-14(8-6-12)20-16-10-25(23,24)11-17(16)21(18(20)22)15-4-2-3-13(19)9-15/h2-9,16-17H,10-11H2,1H3
- InChI Key: AYTKOZVGSFIUCA-UHFFFAOYSA-N
- SMILES: C1(=O)N(C2=CC=C(C)C=C2)C2CS(=O)(=O)CC2N1C1=CC=CC(Br)=C1
Computed Properties
- Exact Mass: 420.01433g/mol
- Monoisotopic Mass: 420.01433g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 66.1Ų
Experimental Properties
- Density: 1.566±0.06 g/cm3(Predicted)
- Boiling Point: 624.5±55.0 °C(Predicted)
- pka: 0.46±0.20(Predicted)
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1738-0027-2μmol |
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione |
873811-40-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1738-0027-5μmol |
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione |
873811-40-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1738-0027-10μmol |
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione |
873811-40-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1738-0027-20μmol |
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione |
873811-40-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1738-0027-1mg |
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione |
873811-40-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1738-0027-2mg |
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione |
873811-40-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1738-0027-3mg |
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione |
873811-40-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1738-0027-4mg |
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione |
873811-40-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1738-0027-5mg |
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione |
873811-40-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1738-0027-10mg |
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione |
873811-40-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
Introduction to 1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 873811-40-6)
The compound 1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione, identified by its CAS number 873811-40-6, represents a fascinating molecule in the realm of medicinal chemistry. This intricate structure, featuring a fused thieno[3,4-d]imidazole core with substituents at the 1-position and 3-position, has garnered attention due to its potential pharmacological properties. The presence of a bromine atom at the 3-position of the phenyl ring and a methyl group at the 4-position of another phenyl ring introduces specific electronic and steric features that can modulate its interactions with biological targets.
Recent advancements in drug discovery have highlighted the importance of heterocyclic scaffolds in developing novel therapeutic agents. The thieno[3,4-d]imidazole moiety is particularly interesting because it combines the structural features of both thiophene and imidazole rings, which are known for their broad spectrum of biological activities. For instance, imidazoles are frequently found in bioactive molecules targeting enzymes and receptors, while thiophene derivatives have shown promise in various therapeutic areas, including anti-inflammatory and anticancer applications.
The hexahydro prefix indicates the presence of a six-membered saturated ring fused to the thieno[3,4-d]imidazole system. This substitution pattern can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. In particular, the 1-(3-bromophenyl) and 3-(4-methylphenyl) substituents are strategically positioned to engage in specific interactions with proteins or nucleic acids. The bromine atom at the 1-position can serve as a handle for further chemical modifications via cross-coupling reactions, enabling the synthesis of derivatives with tailored properties.
One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The unique combination of rings and substituents suggests that it may exhibit multiple modes of action. For example, studies have shown that thieno[3,4-d]imidazole derivatives can interact with various biological pathways by inhibiting key enzymes or modulating receptor activity. The 2,5,5-trione moiety further adds complexity to the molecule's structure, potentially influencing its reactivity and bioavailability.
In recent years, computational chemistry has played a pivotal role in understanding the structure-activity relationships (SAR) of such complex molecules. Molecular modeling techniques have been employed to predict how 1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione interacts with target proteins. These studies have provided valuable insights into optimizing its pharmacokinetic properties and enhancing its binding affinity. For instance, virtual screening has identified key residues on the target protein that could be critical for binding this compound.
Moreover, experimental approaches have been instrumental in validating these computational predictions. X-ray crystallography has been used to determine high-resolution structures of complexes formed between this compound and its target proteins. These structural insights have revealed how the bromine atom and methyl group contribute to stabilizing interactions within the binding pocket. Such detailed information is crucial for designing next-generation analogs with improved efficacy and reduced side effects.
The pharmaceutical industry has long been interested in developing small molecules that can modulate neurological disorders. Given that imidazole derivatives are known to interact with neurotransmitter receptors and enzymes involved in synaptic transmission, this compound has been explored as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that derivatives of thieno[3,4-d]imidazole can attenuate cognitive decline and motor dysfunction in animal models.
Another area where this compound shows promise is in oncology research. Cancer cells often exhibit altered signaling pathways that drive their uncontrolled growth and metastasis. By targeting these pathways with small molecules like 1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione, researchers aim to develop novel anticancer therapies. Preliminary data suggest that this molecule can inhibit key enzymes involved in cell proliferation and survival without significant toxicity to healthy cells.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the thieno[3,4-d]imidazole core followed by functional group transformations to introduce the bromine atom and methyl group at appropriate positions. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one with increasing efficiency.
In conclusion,1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 873811-40-6) is a structurally sophisticated molecule with significant potential in medicinal chemistry research. Its unique scaffold combines elements known for their biological activity while offering opportunities for further derivatization through strategies such as cross-coupling reactions or modifications of existing functional groups.
As our understanding of biological systems continues to evolve,this compound will likely play an important role in developing new treatments for various diseases ranging from neurological disorders to cancer. By leveraging both computational modeling techniques and experimental approaches, researchers can continue refining its properties toward therapeutic applications, ultimately improving patient outcomes through innovative drug design.
873811-40-6 (1-(3-bromophenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)